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Introduction Tetrahydrolinalool (THL) is a saturated monoterpene alcohol widely utilized in the

cosmetic and fragrance industries.[1][2][3] It is synthesized through the catalytic hydrogenation

of linalool, a process that enhances its chemical stability significantly.[4][5][6] This increased

stability makes Tetrahydrolinalool a preferred ingredient for perfuming cosmetic products,

especially in formulations with challenging pH levels, such as soaps and detergents, where its

precursor, linalool, may degrade.[5][7] Its olfactory profile is described as a mild, clean, and

fresh floral scent with notes of lily, lilac, tea, and subtle citrus or woody undertones.[2][6][8]

While primarily used as a fragrance component[9][10], related terpene alcohols like linalool

have demonstrated biological activities, including anti-inflammatory effects.[11][12] This

suggests that beyond its pleasant aroma, Tetrahydrolinalool may offer additional functional

benefits in topical formulations.

This document provides comprehensive data, formulation guidelines, and experimental

protocols for the effective incorporation and evaluation of Tetrahydrolinalool in cosmetic

products for topical application.
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Successful formulation requires a thorough understanding of the active ingredient's properties.

The key physicochemical and safety parameters for Tetrahydrolinalool are summarized

below.

Table 1: Physicochemical Properties of Tetrahydrolinalool

Property Value Reference(s)

CAS Number 78-69-3 [2][4][13]

INCI Name TETRAHYDROLINALOOL [10]

Molecular Formula C₁₀H₂₂O [2][5]

Molecular Weight 158.28 g/mol [2][5]

Appearance
Clear, colorless to pale yellow

liquid
[2][5][14]

Odor

Mild, floral (lily, lilac), fresh,

with tea-like and citrus

nuances

[2][6][8]

Density ~0.826 - 0.831 g/cm³ @ 20°C [1][5]

Boiling Point 197°C [5]

Flash Point ~77°C [2][5]

Log P (o/w) ~3.3 - 3.54 [5][15]

Solubility
Soluble in alcohols and oils;

Insoluble in water
[1][2][14]

| Stability | Highly stable, particularly in alkaline media; more stable than linalool |[5][7][8] |
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Parameter Value Reference(s)

Oral LD50 (Rat) > 5 g/kg [4]

Dermal LD50 (Rabbit) > 5 g/kg [4]

Skin Irritation

May cause skin irritation or

allergic reactions in sensitive

individuals

[14][15]

Eye Irritation Causes serious eye irritation [15]

FEMA Number 3060 [5][13][14]

| Regulatory Status | Generally Recognized as Safe (GRAS) as a flavoring agent by JECFA |

[15] |

Formulation Guidelines & Example Chassis
Due to its lipophilic nature (Log P ~3.3), Tetrahydrolinalool is readily incorporated into the oil

phase of emulsions or solubilized in anhydrous systems. Its excellent stability allows for its use

in a wide range of product types without significant degradation.[5][8]

Emulsions (Creams, Lotions): Add Tetrahydrolinalool to the oil phase. It can be

incorporated during the cool-down phase (<40°C) to minimize volatile loss, although its high

boiling point makes it relatively robust to heat.

Anhydrous Systems (Oils, Balms): Directly miscible with other lipids and esters.

Surfactant Systems (Cleansers, Shampoos): Can be pre-solubilized with non-ionic

surfactants or glycols before addition to the main batch to ensure clarity and prevent

separation.

Table 3: Example Topical Formulation Chassis with Tetrahydrolinalool
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Formulation
Type

Phase
Ingredient
(INCI Name)

% w/w Function

O/W Cream A Aqua Q.S. to 100 Vehicle

A Glycerin 3.00 Humectant

A Xanthan Gum 0.20 Stabilizer

B
Caprylic/Capric

Triglyceride
10.00 Emollient

B

Cetearyl Alcohol

(and) Ceteareth-

20

5.00 Emulsifier

B Dimethicone 1.00 Occlusive

C
Tetrahydrolinaloo

l
0.50 Fragrance

C

Phenoxyethanol

(and)

Ethylhexylglyceri

n

1.00 Preservative

Body Oil A

Helianthus

Annuus

(Sunflower) Seed

Oil

Q.S. to 100 Vehicle

A

Simmondsia

Chinensis

(Jojoba) Seed Oil

15.00 Emollient

A Tocopherol 0.50 Antioxidant

A
Tetrahydrolinaloo

l
1.00 Fragrance

Gel Serum A Aqua Q.S. to 100 Vehicle
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Formulation
Type

Phase
Ingredient
(INCI Name)

% w/w Function

A Propanediol 5.00
Solvent/Humecta

nt

A Carbomer 0.40 Gelling Agent

B Polysorbate 20 2.00 Solubilizer

B
Tetrahydrolinaloo

l
0.30 Fragrance

C Triethanolamine 0.40 Neutralizer

| | C | Euxyl PE 9010 | 1.00 | Preservative |

Note: Typical use levels for fragrance in leave-on cosmetics range from 0.2% to 1%.[9]

Postulated Mechanism of Action: Anti-Inflammatory
Pathway
While Tetrahydrolinalool is primarily a fragrance, its precursor, linalool, has been shown to

possess anti-inflammatory properties, partly by inhibiting the NF-κB (Nuclear Factor kappa B)

and MAPK (Mitogen-Activated Protein Kinase) signaling pathways.[12][16] These pathways are

critical in the inflammatory cascade, leading to the expression of pro-inflammatory mediators

like iNOS (inducible Nitric Oxide Synthase) and COX-2 (Cyclooxygenase-2).[16] It is plausible

that THL may exert similar, albeit unconfirmed, effects. The diagram below illustrates this

hypothetical mechanism.
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Inflammatory Stimulus
(e.g., LPS, UV)

Toll-like Receptor 4
(TLR4)

MAPK Pathway
(p38, ERK, JNK) NF-κB Pathway

AP-1

NF-κB (p65)

Pro-inflammatory Genes
(iNOS, COX-2, IL-6, IL-1β)

Inflammatory Response

Tetrahydrolinalool
(Hypothesized)
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Preparation

Experiment (24h)

Analysis

1. Skin Membrane Prep
(Human/Porcine, Dermatome to 500µm)

2. Franz Cell Assembly
(Fill with Receptor Fluid, Equilibrate)

3. Apply Formulation
(Finite dose, e.g., 10 mg/cm²)

4. Sample Receptor Fluid
(At 1, 2, 4, 8, 12, 24h)

5. Skin Deposition Analysis
(Tape Strip SC, Separate Epidermis/Dermis)

6. Quantify THL by HPLC

7. Calculate Flux, Kp, Skin Content
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Time Zero (T=0)
Initial Analysis:

pH, Viscosity, Appearance,
Odor, Microbiology

Real-Time Storage
(25°C / 60% RH)

Accelerated Storage
(40°C/75% RH, 45°C, 50°C)

Cycle Testing
(e.g., 3x from -10°C to 25°C)

Photostability
(UV/Vis Exposure)

Test @ 3, 6, 12, 24 Months Test @ 1, 2, 3 Months Test After 3 Cycles Test After Exposure

Final Stability Report
(Shelf-Life Determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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